molecular formula C11H14O4 B8401364 5-Methoxy-2-(dimethoxymethyl)benzaldehyde

5-Methoxy-2-(dimethoxymethyl)benzaldehyde

Cat. No.: B8401364
M. Wt: 210.23 g/mol
InChI Key: JNMXZSIAWLBERD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methoxy-2-(dimethoxymethyl)benzaldehyde is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

2-(dimethoxymethyl)-5-methoxybenzaldehyde

InChI

InChI=1S/C11H14O4/c1-13-9-4-5-10(8(6-9)7-12)11(14-2)15-3/h4-7,11H,1-3H3

InChI Key

JNMXZSIAWLBERD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C(OC)OC)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the dimethyl acetal of p-anisaldehyde (5.3 g) in dry diethyl ether (90 mL) at 0° was treated with a 1.7 molar solution of t-butyl lithium (20.5 mL). The solution was stirred for 1.5 h at 0°, followed by addition of anhydrous dimethylformamide (2.9 mL). The solution was allowed to warm to 23° over 1 h, quenched by the addition of water, and extracted with ethyl acetate (2×200 mL). The combined organic layers were dried (MgSO4) and evaporated. The residue was purified by chromatography on silica using 90% hexane-ethyl acetate as eluent to afford the title compound as a pale yellow oil (2.63 g).
[Compound]
Name
dimethyl acetal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5.3 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20.5 mL
Type
reactant
Reaction Step One
Quantity
90 mL
Type
reactant
Reaction Step One
Quantity
2.9 mL
Type
reactant
Reaction Step Two

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